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Compound of Interest

Compound Name: THALLIUM(I)HYDROXIDE

Cat. No.: B1171804 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Thallium(I) Hydroxide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for an official Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS) from a certified supplier. Always refer to the manufacturer's official SDS before handling

Thallium(I) hydroxide.

Chemical Identification and Physical Properties
Thallium(I) hydroxide, also known as thallous hydroxide, is a highly toxic inorganic compound.

It is a strong base that readily dissociates in water. Due to its hazardous nature, a thorough

understanding of its properties is critical for safe handling in a research environment.

Table 1: Physical and Chemical Properties of Thallium(I) Hydroxide
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Property Value References

Chemical Formula TlOH

Molar Mass 221.39 g/mol

Appearance
Yellow needles or white

needle-like crystalline powder.

CAS Number 12026-06-1

Density 7.44 g/cm³

Melting Point Decomposes at 139 °C

Solubility in Water 34.3 g/100 g at 18 °C

Vapor Pressure 24.5 mmHg at 25°C

Hazard Identification and Toxicological Summary
Thallium(I) hydroxide is classified as acutely toxic and poses a significant health hazard.

Exposure through ingestion or inhalation can be fatal. It also causes damage to organs through

prolonged or repeated exposure and is toxic to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Thallium(I) Hydroxide
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GHS Classification Hazard Statement Signal Word Pictograms

Acute Toxicity, Oral

(Category 2)

H300: Fatal if

swallowed
Danger 💀

Acute Toxicity,

Inhalation (Category

2)

H330: Fatal if inhaled Danger 💀

Specific Target Organ

Toxicity, Repeated

Exposure (Category

2)

H373: May cause

damage to organs

through prolonged or

repeated exposure

Warning ⚕️

Hazardous to the

Aquatic Environment,

Long-term Hazard

(Category 2)

H411: Toxic to aquatic

life with long lasting

effects

-
environmental hazard

pictogram

The most characteristic symptom of thallium poisoning is alopecia (hair loss). Other symptoms

include severe gastrointestinal distress, peripheral neuropathy, and damage to the central

nervous system, liver, and kidneys.

Table 3: Toxicological Data for Thallium and Soluble Thallium Compounds
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Parameter Value Species Route References

Lethal Dose

(Oral)

10-15 mg/kg

(estimated

average for

adults)

Human Oral

Lowest Known

Adverse Effect

Dose

3.4 mg/kg (as

Thallium(I)

acetate)

Human Oral

OSHA PEL

(TWA)

0.1 mg/m³ (for

soluble

compounds, as

Tl)

- Inhalation

ACGIH TLV

(TWA)

0.02 mg/m³

(inhalable

fraction, as Tl)

- Inhalation

Experimental Protocols for Toxicity Assessment
The toxicological data presented in an MSDS are derived from standardized experimental

protocols. The Organisation for Economic Co-operation and Development (OECD) provides

guidelines for chemical testing that are internationally recognized. For a substance like

Thallium(I) hydroxide, the following protocols would be relevant for determining acute toxicity.

Protocol for Acute Oral Toxicity - Up-and-Down
Procedure (OECD Guideline 425)
This method is designed to estimate the LD50 (the dose lethal to 50% of a test population)

while minimizing animal use.

Methodology:

Animal Selection: Healthy, young adult rodents (preferably female rats) are used. Animals

are acclimatized to laboratory conditions for at least 5 days.
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Housing and Fasting: Animals are caged individually. Food is withheld for a set period before

dosing (e.g., overnight for rats), but water is available.

Dose Administration: The test substance is administered orally via gavage. Dosing is

performed sequentially, one animal at a time, typically at 48-hour intervals.

Dose Adjustment: The first animal receives a dose just below the best preliminary estimate of

the LD50. If the animal survives, the dose for the next animal is increased by a set factor

(e.g., 3.2). If the animal dies, the dose for the next is decreased.

Observation Period: Animals are observed closely for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Data Analysis: The LD50 is calculated from the results using the Maximum Likelihood

Method. This provides a point estimate of the LD50 and a confidence interval.

Protocol for Acute Inhalation Toxicity (OECD Guideline
403)
This guideline assesses health hazards from short-term inhalation exposure to a chemical.

Methodology:

Animal Selection: Young adult rats (8-12 weeks old) are the preferred species.

Exposure Method: Animals are exposed via whole-body or nose-only inhalation chambers.

The test atmosphere (gas, vapor, or aerosol) is generated and monitored to ensure a stable,

homogenous concentration.

Study Design: The traditional protocol involves exposing groups of animals (typically 5 of

each sex per group) to at least three concentrations of the test substance for a fixed

duration, usually 4 hours. A control group is exposed to clean air under identical conditions.

Environmental Controls: Chamber temperature is maintained at 22 ± 3°C, and relative

humidity is kept between 30-70%.
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Observation Period: Following exposure, animals are observed for mortality, clinical signs,

and body weight changes for 14 days.

Pathology: At the end of the observation period, all animals (including those that died during

the test) undergo a gross necropsy.

Data Analysis: The LC50 (the concentration lethal to 50% of the test population) is

determined from the mortality data.

Handling, Storage, and Emergency Procedures
Strict adherence to safety protocols is mandatory when working with Thallium(I) hydroxide.

Safe Handling and Personal Protective Equipment (PPE)
All work should be conducted in a well-ventilated area, preferably within a designated chemical

fume hood. Avoid creating dust. Personnel must be properly trained.

Caption: Required PPE and safe handling procedures for Thallium(I) hydroxide.

Emergency First-Aid Procedures
Immediate action is critical in the event of exposure. Emergency shower and eyewash facilities

must be readily available.

To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for Thallium(I)
hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171804#material-safety-data-sheet-msds-for-
thallium-i-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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